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An in-depth exploration of the chemical identity, synthesis, properties, and applications of
Phenyl 2-aminoacetate, a valuable building block in modern drug discovery and organic
synthesis.

Introduction

Phenyl 2-aminoacetate, also known by its synonym glycine phenyl ester, is an organic
compound that holds significant interest for researchers and professionals in the fields of
medicinal chemistry, drug development, and synthetic organic chemistry. As an ester of the
simplest proteinogenic amino acid, glycine, and the aromatic alcohol, phenol, this molecule
combines the fundamental structural motifs of a primary amine, an ester, and a phenyl group.
This unique combination of functional groups makes Phenyl 2-aminoacetate a versatile
intermediate for the synthesis of a wide array of more complex molecules, including
peptidomimetics, pharmaceutical agents, and other biologically active compounds. This
technical guide provides a comprehensive overview of the essential chemical identifiers,
synthetic methodologies, physicochemical properties, and key applications of Phenyl 2-
aminoacetate, offering a valuable resource for scientists engaged in cutting-edge research.

Chemical Identity and Descriptors
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A clear and unambiguous identification of a chemical compound is paramount for scientific
communication and experimental reproducibility. Phenyl 2-aminoacetate is cataloged and
recognized through a variety of systematic naming conventions and unique identifiers. The
most critical of these is the Chemical Abstracts Service (CAS) number, which provides a
definitive and universally recognized identifier for this specific chemical substance.
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Synthesis of Phenyl 2-aminoacetate

The synthesis of Phenyl 2-aminoacetate can be approached through several established
esterification methods. The choice of a particular synthetic route often depends on factors such
as the availability of starting materials, desired scale, and the need to protect the reactive
amino group. A common and effective strategy involves the Fischer-Speier esterification of
glycine with phenol in the presence of a strong acid catalyst.[2] However, due to the amphoteric
nature of glycine, direct esterification can be challenging as the basic amino group can be
protonated by the acid catalyst.[3] Therefore, methods involving the protection of the amino
group or the use of more reactive acylating agents are often preferred for higher yields and

purity.

General Synthetic Workflow

The synthesis of Phenyl 2-aminoacetate can be conceptualized as a multi-step process that
ensures the efficient formation of the desired ester while minimizing side reactions. A logical
workflow would involve the protection of the amino group of glycine, followed by the
esterification of the carboxylic acid with phenol, and concluding with the deprotection of the
amino group to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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